1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-ethylurea

• IUPAC Name: 1-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-ethylurea
• InChI: InChI=1S/C13H17N5O3/c1-3-14-13(19)16-8-11-17-12(18-21-11)9-5-6-10(15-7-9)20-4-2/h5-7H,3-4,8H2,1-2H3,(H2,14,16,19)
• InChI Key: OISGIKOUEXDEGD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=NC(=NO1)C2=CN=C(C=C2)OCC
• Molecular Formula: C13H17N5O3
• Molecular Weight: 291.31 g/mol

Description

The compound “1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-ethylurea” is a complex organic molecule that contains several functional groups including an ethoxypyridinyl group, an oxadiazolyl group, and an ethylurea group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the oxadiazole ring, the introduction of the ethoxypyridinyl group, and the formation of the ethylurea group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, the ethoxypyridinyl group, and the ethylurea group.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the oxadiazole ring, the ethoxypyridinyl group, and the ethylurea group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxypyridinyl group could potentially increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not known as it is a novel compound.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications.